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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787522

Disclaimer: A specific Safety Data Sheet (SDS) for BI-1230 (CAS No. 849022-32-8) was not
publicly available at the time of this writing. The following guidance is based on best practices
for handling potent, small-molecule enzyme inhibitors and antiviral compounds in a laboratory
setting. Researchers, scientists, and drug development professionals should always consult
the material's supplier for a comprehensive SDS and follow all institutional and regulatory
safety protocols.

BI-1230 is a potent and selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease,
intended for research use only.[1][2][3][4] Due to its potent biological activity, appropriate
personal protective equipment (PPE) and handling procedures are crucial to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling BI-1230. The selection of
specific PPE should be guided by a risk assessment of the planned procedures.
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Protection Type

Recommended Equipment

Purpose

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for procedures with a

high risk of splashes.

To protect eyes and face from
splashes of the compound in

solution.

Skin Protection

Disposable nitrile gloves. A
double layer of gloves may be
appropriate for handling
concentrated solutions. A fully
buttoned lab coat should be

worn at all times.

To prevent skin contact with

the compound.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If
aerosols may be generated, a
NIOSH-approved respirator is
recommended.

To prevent inhalation of the
compound, especially if in
powdered form or if

aerosolized.

Hand Washing

Wash hands thoroughly with
soap and water after removing
gloves and before leaving the

laboratory.

To remove any potential

residual contamination.

Operational & Disposal Plans

Storage & Handling:

« Storage: BI-1230 should be stored in a tightly sealed, clearly labeled container in a cool, dry,
and well-ventilated area. For long-term storage, it is recommended to store the compound at
-20°C.[5] If preparing stock solutions, it is advisable to store them as aliquots in tightly sealed
vials at -20°C for up to one month to avoid repeated freeze-thaw cycles.[5]
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» Handling: All handling of BI-1230, especially when in powdered form or when preparing
stock solutions, should be conducted in a chemical fume hood to minimize inhalation
exposure.[6][7] Avoid direct contact with the compound.[6] Use appropriate lab equipment
and techniques to prevent the generation of dust or aerosols.

Spill Management:

In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate
PPE, including respiratory protection if the spill involves a powder. For liquid spills, absorb the
material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
disposal. For solid spills, carefully scoop the material into a sealed container. Clean the spill
area thoroughly with a suitable solvent and then with soap and water.

Disposal Plan:

All waste containing BI-1230, including empty containers, contaminated PPE, and spill cleanup
materials, must be treated as hazardous chemical waste.[1][2]

e Waste Segregation: Do not mix BI-1230 waste with other waste streams.[1]

o Containerization: Collect waste in a clearly labeled, sealed, and leak-proof container. The
label should identify the contents as "Hazardous Waste" and list "BI-1230".[1][8]

» Disposal Route: Dispose of hazardous chemical waste through your institution's designated
hazardous waste disposal program.[3][4][8] Do not dispose of BI-1230 down the drain or in
regular trash.[4]

Experimental Workflow for Safe Handling of BI-1230

The following diagram outlines a general workflow for safely handling BI-1230 in a laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety & Logistical Information for Handling
BI-1230]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787522#personal-protective-equipment-for-
handling-bi-1230]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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